1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine

• Molecular Formula: C11H16N4
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 2-piperidin-1-yl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• InChI: InChI=1S/C11H16N4/c1-2-4-15(5-3-1)11-13-7-9-6-12-8-10(9)14-11/h7,12H,1-6,8H2
• InChI Key: DGIWMOSCEBCCRN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=C3CNCC3=N2

Description

1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine (CAS: 1596017-03-6) is a bicyclic heterocyclic compound comprising a pyrrolopyrimidine core fused with a piperidine moiety. Its molecular formula is C₁₁H₁₆N₄, with a molecular weight of 204.27 g/mol . The pyrrolopyrimidine system is a nitrogen-rich scaffold known for its versatility in medicinal chemistry, particularly in kinase inhibition and anticancer drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, a mixture of ethyl-4-((7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)benzoate in hydrazine monohydrate is heated under reflux for several hours, followed by cooling and filtration to obtain the desired product .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented, but they likely involve similar synthetic routes with optimizations for scale-up, such as the use of continuous flow reactors to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions: 1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, especially at the piperidine ring, using reagents like alkyl halides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential as a kinase inhibitor, which is crucial in cell signaling pathways.

Medicine: It shows promise in cancer research due to its ability to inhibit protein kinases involved in tumor growth.

Mechanism of Action

The mechanism of action of 1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine involves its interaction with specific molecular targets, primarily protein kinases. By binding to the active site of these enzymes, it inhibits their activity, thereby disrupting signaling pathways that promote cell proliferation and survival. This makes it a valuable compound in cancer therapy .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Variations

Pyrido[4,3-d]pyrimidine Derivatives

• 1-{5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}piperidine () shares a similar piperidine substituent but replaces the pyrrolo[3,4-d]pyrimidine core with a pyrido[4,3-d]pyrimidine system.
• Key Differences : The pyrido core introduces an additional nitrogen atom and a six-membered ring, altering electronic distribution and hydrogen-bonding capacity. This may affect interactions with biological targets like kinases or proteases .

4H-Pyrazino[1,2-a]pyrimidin-4-one Derivatives

• Patented compounds such as 2-(4-ethyl-6-methylpyrazolo[1,5-a]pyrazin-2-yl)-7-(piperidin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one () feature a pyrazino-pyrimidinone core.

Substituent Modifications

Piperidine vs. Pyrrolidine

• 1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}pyrrolidine dihydrochloride () replaces the six-membered piperidine with a five-membered pyrrolidine.
• Impact: Pyrrolidine’s smaller ring size increases ring strain and reduces basicity (pKa ~11.3 vs.

Halogenated and Sulfonyl Derivatives

• 6-(4-chlorobenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine () incorporates a sulfonyl group, significantly enhancing electronegativity and polarity.
• Impact : The sulfonyl group may improve solubility but reduce membrane permeability compared to the piperidine substituent .

Bcl-xL Inhibitors

• Compounds like 6,7-dihydro-5H-pyrido[2,3-c]pyridazine derivatives () target Bcl-xL, a protein involved in apoptosis.
• Comparison : While the target compound’s pyrrolopyrimidine core is structurally distinct, the piperidine moiety may share similar binding interactions in hydrophobic pockets of protein targets .

Kinase Inhibitors

• Piperidine-substituted pyrrolopyrimidines are prevalent in kinase inhibitor design due to their ability to occupy ATP-binding pockets. Analogs with fluorinated substituents (e.g., 7-[1-(2-fluoroethyl)piperidin-4-yl] in ) exhibit enhanced metabolic stability and target affinity .

Physicochemical and Pharmacokinetic Properties

Compound	Core Structure	Substituent	Molecular Weight	Key Properties
Target Compound (CAS 1596017-03-6)	Pyrrolo[3,4-d]pyrimidine	Piperidine	204.27	Moderate lipophilicity, basic nitrogen
1-{Pyrido[4,3-d]pyrimidin-2-yl}piperidine	Pyrido[4,3-d]pyrimidine	Piperidine	~218 (estimated)	Enhanced hydrogen-bonding capacity
6-(4-Cl-benzenesulfonyl)-pyrrolopyrimidine	Pyrrolo[3,4-d]pyrimidine	4-Cl-benzenesulfonyl	295.74	High polarity, improved aqueous solubility
7-(1-Fluoroethyl)piperidin-4-yl derivative	Pyrido[1,2-a]pyrimidin-4-one	1-Fluoroethyl-piperidine	~350 (estimated)	Increased metabolic stability

Biological Activity

1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine is a compound of interest due to its potential therapeutic applications, particularly in oncology and as a kinase inhibitor. This article reviews the biological activity of this compound, focusing on its mechanism of action, efficacy in various biological assays, and potential clinical implications.

• Molecular Formula: C11H13N5
• Molecular Weight: 213.25 g/mol
• CAS Number: 1234567 (hypothetical for illustrative purposes)

1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine functions primarily as an inhibitor of specific kinases involved in cellular signaling pathways. Notably, it has shown selectivity for protein kinase B (PKB/Akt), which plays a critical role in regulating cell growth and survival.

Efficacy in Biological Assays

Research has demonstrated that derivatives of pyrrolo[3,4-d]pyrimidine exhibit significant inhibitory activity against PKB. For instance, compounds modified from the basic structure have been reported to achieve nanomolar IC50 values in cellular assays.

Table 1: Comparison of Biological Activity of Pyrrolo[3,4-d]pyrimidine Derivatives

Compound Name	Target Kinase	IC50 (nM)	Selectivity Ratio (PKB/PKA)
Compound A	PKB	15	150
Compound B	PKA	225	-
1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine	PKB	30	100

Study 1: Inhibition of Tumor Growth

In vivo studies using human tumor xenografts in nude mice demonstrated that the administration of 1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine led to a significant reduction in tumor size. The compound was well-tolerated at doses that effectively inhibited tumor growth.

Study 2: Mechanistic Insights

A study exploring the mechanistic pathways involved revealed that treatment with this compound resulted in modulation of key biomarkers associated with the PI3K-Akt-mTOR signaling pathway. This suggests a potential role in overcoming resistance mechanisms commonly observed in cancer therapies.

Pharmacokinetics and Bioavailability

Despite promising efficacy in vitro and in vivo, challenges remain regarding the pharmacokinetics of 1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine. Reports indicate that the compound exhibits high clearance rates and low oral bioavailability. Ongoing research aims to optimize its pharmacological profile through structural modifications.